Cas no 556025-88-8 ((S)-2-Chloro-1-(pyrazin-2-yl)ethanol)

• Product Name: (S)-2-Chloro-1-(pyrazin-2-yl)ethanol
• CAS No: 556025-88-8
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• CID: 944202
• PubChem ID: 69994153
• Update Time: 2024-02-29

(S)-2-Chloro-1-(pyrazin-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• Pyrazinemethanol, -alpha--(chloromethyl)-, (-alpha-S)- (9CI)
• (S)-2-chloro-1-(pyrazin-2-yl)ethanol
• UUDOAGGITCXZJP-ZCFIWIBFSA-N
• (1S)-2-chloro-1-pyrazin-2-ylethanol
• (1S)-2-Chloro-1-(2-pyrazinyl)ethanol
• (1S)-2-chloro-1-(pyrazin-2-yl)ethan-1-ol
• (S)-2-Chloro-1-(pyrazin-2-yl)ethanol

• Inchi： 1S/C6H7ClN2O/c7-3-6(10)5-4-8-1-2-9-5/h1-2,4,6,10H,3H2/t6-/m1/s1
• InChI Key： UUDOAGGITCXZJP-ZCFIWIBFSA-N
• SMILES： ClC[C@H](C1C=NC=CN=1)O

Computed Properties

• Exact Mass: 158.025
• Monoisotopic Mass: 158.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines